Cas no 103999-77-5 (2,5-Dichloro-3-fluoropyridine)

2,5-Dichloro-3-fluoropyridine structure
2,5-Dichloro-3-fluoropyridine structure
Product Name:2,5-Dichloro-3-fluoropyridine
CAS No:103999-77-5
MF:C5H2Cl2FN
MW:165.980482578278
MDL:MFCD10699709
CID:62438
Update Time:2025-04-18

2,5-Dichloro-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloro-3-fluoropyridine
    • 2,5-Dichloro-3-fluoropyridine 96%
    • Pyridine, 2,5-dichloro-3-fluoro-
    • AK126243
    • 2,5-dichloro-3-fluoro-pyridine
    • PubChem17526
    • 3-fluoro-2,5-dichloropyridine
    • 2,5-dichloro-3 -fluoropyridine
    • UMURTAGJSLLLMZ-UHFFFAOYSA-N
    • Pyridine,2,5-dichloro-3-fluoro-
    • FCH836584
    • SBB087953
    • PC6247
    • RP02445
    • VP11476
    • 2,5-bis
    • MDL: MFCD10699709
    • Inchi: 1S/C5H2Cl2FN/c6-3-1-4(8)5(7)9-2-3/h1-2H
    • InChI Key: UMURTAGJSLLLMZ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(=C1)F)Cl

Computed Properties

  • Exact Mass: 164.95500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Melting Point: 32-36°C
  • Boiling Point: 172.3℃ at 760 mmHg
  • PSA: 12.89000
  • LogP: 2.52750

2,5-Dichloro-3-fluoropyridine Security Information

2,5-Dichloro-3-fluoropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,5-Dichloro-3-fluoropyridine Production Method

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